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Compound of Interest

Compound Name:
4-(Chloromethyl)-5-methyl-1-trityl-

1H-imidazole

Cat. No.: B181660 Get Quote

Disclaimer: This document provides safety and handling information for 4-(Chloromethyl)-1-

trityl-1H-imidazole (CAS No. 103057-10-9). The user-specified compound "4-
(Chloromethyl)-5-methyl-1-trityl-1H-imidazole" is a close derivative. While the safety and

handling procedures are expected to be very similar due to the shared functional groups, users

must consult the specific Safety Data Sheet (SDS) provided by their supplier for the exact

compound being used.

This guide is intended for researchers, scientists, and drug development professionals familiar

with handling chemical reagents. It synthesizes available data on the safe handling, storage,

emergency procedures, and disposal of 4-(Chloromethyl)-1-trityl-1H-imidazole.

Chemical Identification and Physical Properties
This section outlines the key identifiers and physical characteristics of the compound.
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Property Value Reference

CAS Number 103057-10-9 [1][2]

Molecular Formula C₂₃H₁₉ClN₂ [1][2]

Molecular Weight 358.86 g/mol [1][2]

Appearance Solid [1]

InChI Key
ADCUCAMWCWNHJA-

UHFFFAOYSA-N
[1][2]

Flash Point Not applicable [1]

Hazard Identification and Classification
The compound is classified as hazardous. The following table summarizes its GHS

classification.[1][2]
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Category Information Reference

Pictogram GHS05 (Corrosion) [1]

Signal Word Danger [1]

Hazard Statements
H318: Causes serious eye

damage.
[1]

H315: Causes skin irritation.

(Reported by 50% of sources)
[2]

H335: May cause respiratory

irritation. (Reported by 50% of

sources)

[2]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][3]

Safe Handling and Storage
Proper handling and storage are critical to ensure personnel safety and maintain the integrity of

the compound.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Handle the product in a well-ventilated area. For procedures that may generate

dust, use a chemical fume hood.[3][4]

Eyewash Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.[4][5]
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Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[6][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

3.2. General Handling Workflow

The following workflow outlines the standard procedure for safely handling the chemical in a

laboratory setting.
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Figure 1: Standard workflow for handling 4-(Chloromethyl)-1-trityl-1H-imidazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b181660?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.3. Storage Conditions

Store in a dry, cool, and well-ventilated place.[3][4]

Keep the container tightly closed to prevent moisture contact.[3][4]

Store in a corrosives area, away from incompatible materials such as strong oxidizing

agents, bases, and water.[3][5]

The material is classified under Storage Class Code 11: Combustible Solids.[1]

Emergency Procedures
Immediate and appropriate action is required in case of accidental exposure or release.

4.1. First-Aid Measures

The following diagram details the initial response to different types of exposure. In all cases of

exposure, seek immediate medical attention.[3][5]
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Figure 2: First-aid decision workflow for different exposure routes.

4.2. Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[8]

Special Hazards: Hazardous decomposition products formed under fire conditions may

include carbon oxides and nitrogen oxides (NOx).[8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6][8]

4.3. Accidental Release Measures
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In the event of a spill, follow the procedure outlined below.

Spill Occurs

Evacuate immediate area
and alert personnel.

Don appropriate PPE
(respirator, gloves, goggles).

Ensure adequate ventilation.

Prevent further leakage or spillage.
Do not let product enter drains.

Sweep up and shovel material.
Avoid generating dust.

Place spilled material in a suitable,
closed container for disposal.

Clean the affected area thoroughly.

Dispose of waste according to
regulations.
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Figure 3: Step-by-step procedure for responding to an accidental spill.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4] Dispose of contents and containers to an approved waste disposal plant in

accordance with local, regional, and national regulations.[5][6] Do not empty into drains.[4][9]

Toxicological Information
Eye Damage: The compound is classified as causing serious eye damage (H318).[1]

Contact can cause burns and irreversible injury.

Skin Irritation: It is reported to cause skin irritation (H315).[2] Prolonged contact may lead to

burns.

Respiratory Irritation: May cause respiratory tract irritation (H335).[2] Dust inhalation should

be avoided.

Experimental Protocols: Detailed toxicological studies and experimental protocols for this

specific compound are not available in the public domain safety documents. The hazard

classifications are based on data from similar compounds and computational models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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